Cas no 2138533-34-1 (3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione)

• Product Name: 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione
• CAS No: 2138533-34-1
• MF: C₁₁H₁₉ClO₂S
• MW: 250.785361528397
• CID: 6232090
• PubChem ID: 165743321
• Update Time: 2025-10-20

3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2138533-34-1
• 3-[(5-chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione
• EN300-1157242
• 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione

• Inchi： 1S/C11H19ClO2S/c1-8-2-3-11(12)5-10(8)4-9-6-15(13,14)7-9/h8-11H,2-7H2,1H3
• InChI Key： UZVWPYFKBJWTKK-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C1)CC1CS(C1)(=O)=O

Computed Properties

• Exact Mass: 250.0794287g/mol
• Monoisotopic Mass: 250.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione

Comprehensive Analysis of 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione (CAS No. 2138533-34-1)

3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione (CAS No. 2138533-34-1) is a specialized organic compound with a unique molecular structure, combining a chlorinated cyclohexyl moiety with a sulfone-functionalized thietane ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural complexity, featuring both chloro and methyl substituents, makes it a valuable candidate for drug discovery programs targeting enzyme modulation and receptor binding.

In recent years, the demand for sulfone-containing compounds like 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione has surged, driven by their applications in small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its stereochemical properties, as the chiral centers in the cyclohexyl ring could influence biological activity. The compound’s CAS No. 2138533-34-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione involves multi-step organic reactions, including halogenation, cyclization, and sulfonation. Its thermal stability and solubility profile have been studied extensively, with findings suggesting compatibility with common organic solvents like DMSO and acetonitrile. These properties are critical for formulation development, especially in high-throughput screening assays.

From an industrial perspective, CAS No. 2138533-34-1 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions aim to reduce the environmental footprint of producing such complex molecules. This aligns with global trends toward eco-friendly chemical manufacturing, a topic frequently queried in AI-driven literature searches.

Analytical characterization of 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione relies on advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are paramount for regulatory compliance in pharmaceutical applications. The compound’s logP value and hydrogen bonding capacity further inform its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Emerging studies explore the compound’s potential in neurological research, particularly its interactions with GABA receptors and ion channels. Such investigations are often linked to searches for novel anxiolytics or anticonvulsants, highlighting the intersection of chemical innovation and neuroscience. Additionally, its agrochemical relevance is underscored by patents describing derivatives as pest control agents.

In summary, 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1lambda6-thietane-1,1-dione (CAS No. 2138533-34-1) represents a versatile scaffold with broad interdisciplinary appeal. Its synthesis, properties, and applications resonate with contemporary priorities in drug development, sustainability, and analytical technology, making it a focal point for both academic and industrial research.